Cas no 112211-92-4 ((R)-2-Isopropylamino-2-phenylethanol)

• Product Name: (R)-2-Isopropylamino-2-phenylethanol
• CAS No: 112211-92-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00671548
• CID: 129566
• PubChem ID: 87571826
• Update Time: 2025-11-05

(R)-2-Isopropylamino-2-phenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-[(1-methylethyl)amino]-, (bR)-
• (R)-2-Isopropylamino-2-phenylethanol
• (2R)-2-phenyl-2-(propan-2-ylamino)ethanol
• (R)-2-(Isopropylamino)-2-phenylethanol
• PubChem8175
• (R)-beta-(Isopropylamino)benzeneethanol
• I0476
• (2R)-2-Phenyl-2-[(propan-2-yl)amino]ethan-1-ol
• (2R)-2-(Isopropylamino)-2-phenylethanol, AldrichCPR
• (2R)-2-(Isopropylamino)-2-phenylethanol AldrichCPR
• MFCD00671548
• AKOS015838380
• 112211-92-4
• SCHEMBL7895755
• DTXSID00506153
• J-002729
• AKOS015890117
• F16663
• AS-62691
• A2247
• XFSCVCVPECOHBL-NSHDSACASA-N

• MDL： MFCD00671548
• Inchi： 1S/C11H17NO/c1-9(2)12-11(8-13)10-6-4-3-5-7-10/h3-7,9,11-13H,8H2,1-2H3/t11-/m0/s1
• InChI Key： XFSCVCVPECOHBL-NSHDSACASA-N
• SMILES： OC[C@@H](C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: No data available
• Density: 1.000±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 294.8±20.0 ºC (760 Torr),
• Flash Point: 104.1±12.4 ºC,
• Refractive Index: 1.523
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 32.26000
• LogP: 2.10890

(R)-2-Isopropylamino-2-phenylethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-43-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-2-Isopropylamino-2-phenylethanol

Comprehensive Overview of (R)-2-Isopropylamino-2-phenylethanol (CAS No. 112211-92-4): Properties, Applications, and Industry Insights

(R)-2-Isopropylamino-2-phenylethanol (CAS No. 112211-92-4) is a chiral organic compound with significant relevance in pharmaceutical and fine chemical industries. This optically active molecule features a phenylethanol backbone substituted with an isopropylamino group, making it a versatile intermediate for asymmetric synthesis. The R-enantiomer exhibits distinct stereochemical properties that are crucial for biological activity, a topic increasingly explored in drug development forums and AI-driven molecular design platforms.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of (R)-2-Isopropylamino-2-phenylethanol. Researchers are investigating enzymatic resolution and catalytic asymmetric hydrogenation methods to improve yield while reducing environmental impact – a response to frequent search queries like "sustainable chiral synthesis methods 2024". The compound's logP value (2.18) and water solubility profile also make it a subject of computational chemistry studies predicting ADMET properties, aligning with industry demands for AI-assisted drug discovery tools.

In pharmaceutical applications, this compound serves as a precursor for beta-adrenergic receptor ligands, with its stereochemistry playing a critical role in receptor binding affinity. Analytical techniques like HPLC chiral separation and circular dichroism spectroscopy are essential for quality control, addressing common laboratory questions about "chiral purity determination methods". The growing market for enantiomerically pure APIs (active pharmaceutical ingredients) has increased demand for such intermediates, particularly in cardiovascular and respiratory drug development.

The compound's crystalline form (melting point 89-92°C) and stability under nitrogen atmosphere make it suitable for GMP manufacturing processes. Industrial users frequently search for "scalable chiral amine synthesis" and "CAS 112211-92-4 suppliers", reflecting its commercial importance. Recent patent analyses reveal innovative applications in catalytic asymmetric transformations, particularly in creating sterically hindered amines for specialty polymers.

From a regulatory perspective, (R)-2-Isopropylamino-2-phenylethanol requires proper handling as per standard laboratory safety protocols, though it doesn't fall under restricted categories. Its molecular weight of 193.27 g/mol and XLogP3 characteristics are frequently referenced in QSAR modeling studies, a hot topic in computational toxicology circles. The compound's UV spectrum (λmax 257 nm) also makes it detectable via modern HPLC-UV methods, a technique commonly searched alongside "chiral analysis troubleshooting".

Emerging research explores the compound's potential in organocatalysis, particularly for asymmetric Michael additions. This aligns with the pharmaceutical industry's shift toward metal-free catalysis, a trending subject in green chemistry webinars. The Vicinal amino alcohol moiety present in the structure is recognized as a privileged scaffold in medicinal chemistry, explaining its inclusion in many high-throughput screening libraries.

Storage recommendations typically suggest 2-8°C under inert atmosphere, with stability data showing excellent shelf life when protected from moisture. These practical handling considerations frequently appear in laboratory forum discussions and chemical database FAQs. The compound's NMR spectrum (characteristic peaks at 7.3-7.5 ppm for aromatic protons) serves as a valuable reference for synthetic chemists verifying structural identity.

Market analysts note steady growth in the chiral amine sector, with (R)-2-Isopropylamino-2-phenylethanol maintaining a niche but important position. Its applications extend beyond pharma into advanced material science, particularly in designing chiral stationary phases for chromatography. This dual-use potential makes it a compound of interest in cross-industry innovation discussions.

Recent advancements in continuous flow chemistry have opened new possibilities for manufacturing such chiral building blocks more efficiently. These developments respond to frequent industry searches for "process intensification chiral compounds" and "flow chemistry advantages". The compound's specific rotation ([α]D20 = +34.5° in methanol) remains a critical quality parameter, emphasized in recent ICH Q6A guidelines updates.

In conclusion, (R)-2-Isopropylamino-2-phenylethanol (CAS No. 112211-92-4) represents a valuable chiral synthon with expanding applications across multiple scientific disciplines. Its relevance persists due to the pharmaceutical industry's growing emphasis on enantiomeric purity and the broader chemical sector's adoption of sustainable synthetic methodologies. Ongoing research continues to uncover novel applications, ensuring this compound remains a subject of both academic and industrial interest.